Cas no 1866706-53-7 (1-Cyclopentyl-2-(pyrrolidin-2-yl)propan-1-one)

• Product Name: 1-Cyclopentyl-2-(pyrrolidin-2-yl)propan-1-one
• CAS No: 1866706-53-7
• MF: C₁₂H₂₁NO
• MW: 195.301243543625
• CID: 5699978
• PubChem ID: 130948137
• Update Time: 2025-10-30

1-Cyclopentyl-2-(pyrrolidin-2-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 1-Propanone, 1-cyclopentyl-2-(2-pyrrolidinyl)-
• 1866706-53-7
• EN300-1127248
• 1-Cyclopentyl-2-(pyrrolidin-2-yl)propan-1-one

• Inchi： 1S/C12H21NO/c1-9(11-7-4-8-13-11)12(14)10-5-2-3-6-10/h9-11,13H,2-8H2,1H3
• InChI Key： CFXKSLSJCMQBBV-UHFFFAOYSA-N
• SMILES： O=C(C(C)C1CCCN1)C1CCCC1

Computed Properties

• Exact Mass: 195.162314293g/mol
• Monoisotopic Mass: 195.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 1.000±0.06 g/cm3(Predicted)
• Boiling Point: 277.2±13.0 °C(Predicted)
• pka: 9.63±0.10(Predicted)

Additional information on 1-Cyclopentyl-2-(pyrrolidin-2-yl)propan-1-one

1-Cyclopentyl-2-(pyrrolidin-2-yl)propan-1-one: A Comprehensive Overview

The compound 1-Cyclopentyl-2-(pyrrolidin-2-yl)propan-1-one, also known by its CAS number 1866706-53-7, is a unique organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its complex structure, which includes a cyclopentyl group, a pyrrolidine ring, and a ketone functional group. The combination of these structural elements contributes to its distinctive chemical properties and reactivity.

Recent studies have highlighted the importance of 1-Cyclopentyl-2-(pyrrolidin-2-yl)propan-1-one in the field of medicinal chemistry. Researchers have explored its role as a potential precursor in the synthesis of bioactive compounds, particularly those with neuroprotective and anti-inflammatory properties. The cyclopentyl group, known for its stability and flexibility, plays a crucial role in enhancing the compound's pharmacokinetic profile. Meanwhile, the pyrrolidine ring provides additional structural rigidity, which can influence the molecule's interaction with biological targets.

In terms of synthesis, 1-Cyclopentyl-2-(pyrrolidin-2-yl)propan-1-one can be prepared through a variety of methods, including nucleophilic substitution and condensation reactions. One notable approach involves the reaction of cyclopentanone with pyrrolidine derivatives under specific conditions to form the desired product. This method has been optimized in recent studies to improve yield and purity, making it more feasible for large-scale production.

The application of CAS 1866706-53-7 extends beyond medicinal chemistry. It has also been investigated for its potential in materials science, particularly in the development of novel polymers and coatings. The compound's ability to form stable bonds with other molecules makes it an attractive candidate for use in high-performance materials. Recent research has focused on its compatibility with various polymerization techniques, including free radical and step-growth polymerization.

From an environmental perspective, the ecological impact of 1-Cyclopentyl-2-(pyrrolidin-2-yl)propan-1-one has been a topic of interest. Studies have shown that the compound exhibits low toxicity to aquatic organisms under controlled conditions. However, further research is needed to fully understand its long-term effects on ecosystems and to develop sustainable methods for its production and disposal.

In conclusion, 1-Cyclopentyl-2-(pyrrolidin-2-yli)propanone, or CAS 1866706-53-7, represents a versatile compound with promising applications across multiple disciplines. Its unique structure and chemical properties make it a valuable tool in both academic research and industrial settings. As new findings emerge from ongoing studies, this compound is likely to play an increasingly important role in the development of innovative solutions across various fields.